Cas no 2172461-85-5 (3-hydroxy-3-1-(3-oxobutyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-3-1-(3-oxobutyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid
• CAS No: 2172461-85-5
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 6484590
• PubChem ID: 165522591
• Update Time: 2025-11-05

3-hydroxy-3-1-(3-oxobutyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-1-(3-oxobutyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid
• 2172461-85-5
• 3-hydroxy-3-[1-(3-oxobutyl)-1H-1,2,3-triazol-4-yl]cyclobutane-1-carboxylic acid
• EN300-1273401

• Inchi： 1S/C11H15N3O4/c1-7(15)2-3-14-6-9(12-13-14)11(18)4-8(5-11)10(16)17/h6,8,18H,2-5H2,1H3,(H,16,17)
• InChI Key： HAROUPZZOVWKBG-UHFFFAOYSA-N
• SMILES： OC1(C2=CN(CCC(C)=O)N=N2)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-hydroxy-3-1-(3-oxobutyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid

Introduction to 3-Hydroxy-3-1-(3-Oxobutyl)-1H-1,2,3-Triazol-4-Ylcyclobutane-1-Carboxylic Acid (CAS No. 2172461-85-5)

3-Hydroxy-3-1-(3-oxobutyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid (CAS No. 2172461-85-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclobutane carboxylic acids and features a unique triazole moiety, which has been extensively studied for its potential therapeutic applications. The presence of the hydroxy and oxobutyl groups further enhances its chemical diversity and biological activity.

The synthesis of 3-hydroxy-3-1-(3-oxobutyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid typically involves a multi-step process, including the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This click chemistry approach is highly efficient and has been widely adopted in the synthesis of complex molecules due to its high yield and selectivity. The subsequent functionalization steps involve the introduction of the hydroxy and oxobutyl groups to achieve the final structure.

Recent studies have highlighted the potential of 3-hydroxy-3-1-(3-oxobutyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its ability to modulate immune responses has been explored in preclinical models of autoimmune disorders.

Beyond its anti-inflammatory effects, 3-hydroxy-3-1-(3-oxobutyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid has also demonstrated potential as an antiviral agent. Research conducted on viral infections has indicated that this compound can interfere with viral replication processes, particularly in RNA viruses such as influenza and coronaviruses. The mechanism of action involves binding to specific viral proteins and disrupting their function, thereby inhibiting viral replication.

In the realm of cancer research, 3-hydroxy-3-1-(3-oxobutyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid has shown promise as a potential anticancer agent. Studies have demonstrated its ability to induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This makes it a valuable lead compound for further development in oncology.

The pharmacokinetic properties of 3-hydroxy-3-1-(3-oxobutyl)-1H-1,2,3-triazol-4-y\-lcyclobutane\-1-carboxylic acid have also been investigated to assess its suitability for therapeutic use. Preliminary data suggest that it exhibits favorable oral bioavailability and a reasonable half-life, which are crucial factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

In conclusion, 3-hydroxy\-3\-1\-\(3\-oxobutyl\)\-\(H\-,\-\,\-\)triazol\-4\-ylcyclobutane\-carboxylic acid (CAS No. 2172461\-85\-5) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and multifaceted biological effects make it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.